Cas no 98947-25-2 (4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine)

• Product Name: 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine
• CAS No: 98947-25-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD08446437
• CID: 1002667
• PubChem ID: 16394906
• Update Time: 2025-05-24

4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-3-methylisoxazol-5-amine
• 4-(4-Chlorophenyl)-3-methyl-1,2-oxazol-5-amine
• 4-(4-chlorophenyl)-3-methyl-5-isoxazolamine(SALTDATA: FREE)
• 4-(4-Chloro-phenyl)-3-methyl-isoxazol-5-ylamine
• BB 0219272
• AKOS002300489
• YDA94725
• SCHEMBL17532582
• DTXSID20585900
• VS-02407
• Z385390546
• 98947-25-2
• CS-0282910
• 4-(4-Chlorophenyl)-3-methylisoxazol-5-ylamine
• 4-(4-chlorophenyl)-3-methyl-5-isoxazolamine
• F3379-0309
• G72602
• DB-194544
• BBL010249
• STK801521
• 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine

• MDL： MFCD08446437
• Inchi： 1S/C10H9ClN2O/c1-6-9(10(12)14-13-6)7-2-4-8(11)5-3-7/h2-5H,12H2,1H3
• InChI Key： UHWNZTCXHWOFSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N)ON=C1C

Computed Properties

• Exact Mass: 208.04
• Monoisotopic Mass: 208.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.293
• Boiling Point: 343.9°C at 760 mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.6
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine

4-(4-Chlorophenyl)-3-Methyl-1,2-Oxazol-5-amine: An Overview of Its Properties and Applications

4-(4-Chlorophenyl)-3-methyl-1,2-oxazol-5-amine (CAS No. 98947-25-2) is a versatile compound with a wide range of applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a chlorophenyl group, a methyl group, and an oxazolamine moiety. These structural features contribute to its diverse chemical and biological properties, making it an important molecule for various scientific investigations.

The chlorophenyl group in 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The presence of the methyl group further modulates these properties, enhancing the compound's solubility and bioavailability. The oxazolamine moiety, on the other hand, confers unique chemical reactivity and biological activity, making it a valuable scaffold for the development of new drugs and materials.

In recent years, 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine has gained considerable attention in the field of medicinal chemistry due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity against various targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine can act as a potent inhibitor of specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

Beyond its therapeutic potential, 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine has also been explored for its use in materials science. The compound's unique structure and chemical properties make it suitable for the synthesis of advanced materials with tailored functionalities. For example, researchers have utilized this compound as a building block for the development of novel polymers and coatings with enhanced mechanical and thermal properties.

The synthesis of 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization to form the oxazolamine ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In terms of safety and handling, 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine should be managed with standard laboratory precautions to ensure the safety of personnel and the integrity of experimental results. It is important to follow established guidelines for the storage and disposal of this compound to prevent any potential hazards.

The future prospects for 4-(4-chlorophenyl)-3-methyl-1,2-oxazol-5-amine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to explore new applications in areas such as drug delivery systems and functional materials. As our understanding of this compound continues to evolve, it is likely that new opportunities will emerge for its use in various scientific and industrial fields.